Bis(2-chloroethyl)amine hydrochloride

Description

Bis(2-chloroethyl)amine hydrochloride is a chemical compound used as an intermediate in chemical synthesis and as a building block for piperazine derivatives . It is also known by several synonyms, including 2,2'-dichlorodiethylamine hydrochloride, 2-chloro-N-(2-chloroethyl)ethanamine hydrochloride, and nornitrogen mustard hydrochloride . The compound is considered a hazardous substance and can cause severe skin burns and eye damage . It is also suspected of causing genetic defects .

This substance is partly miscible in water and should be stored under recommended conditions, away from oxidizing agents and bases . Bis(2-chloroethyl)amine hydrochloride has various applications in chemical synthesis . It is important to handle this chemical with caution, using personal protective equipment and avoiding inhalation of dust, fumes, gas, mist, vapors, or spray .

A similar compound, Bis(2-chloroethyl)amine, is a nitrogen mustard with a molecular weight of 142.02 g/mol . Persons with impaired respiratory function or airway diseases may experience further disability if exposed to Bis(2-chloroethyl)amine hydrochloride .

• CAS No.: 821-48-7
• Product Name: Bis(2-chloroethyl)amine hydrochloride
• Molecular Formula: C4H10Cl3N
• Molecular Weight: 178.48 g/mol
• IUPAC Name: 2-chloro-N-(2-chloroethyl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H
• Standard InChIKey: YMDZDFSUDFLGMX-UHFFFAOYSA-N
• SMILES: C(CCl)NCCCl.Cl
• Canonical SMILES: C(CCl)[NH2+]CCCl.[Cl-]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Bis(2-chloroethyl)amine Hydrochloride; 2-Chloro-N-(2-chloroethyl)ethanamine Hydrochloride
• PubChem Compound: 522769
• Last Modified: Aug 15 2023